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Introduction

Lancotrione is a selective herbicide belonging to the triketone class of compounds. It is
primarily used for the control of grassy weeds in rice cultivation. Its mode of action involves the
inhibition of the enzyme 4-hydroxyphenylpyruvate dioxygenase (HPPD), a key enzyme in the
tyrosine catabolic pathway in plants. This inhibition ultimately leads to the bleaching and death
of susceptible weed species. This technical guide provides a comprehensive overview of
Lancotrione, including its chemical identity, mechanism of action, and available technical data.

Chemical Identity

Lancotrione and its sodium salt are identified by several systematic names and synonyms.
The IUPAC name for Lancotrione is 2-[2-chloro-3-[2-(1,3-dioxolan-2-yl)ethoxy]-4-
(methylsulfonyl)benzoyl]cyclohexane-1,3-dione.[1] It is often used in its sodium salt form,
Lancotrione-sodium.
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Identifier Lancotrione Lancotrione-sodium

2-[2-chloro-3-[2-(1,3-dioxolan- sodium;2-[2-chloro-3-[2-(1,3-

2-yl)ethoxy]-4- dioxolan-2-yl)ethoxy]-4-
IUPAC Name

(methylsulfonyl)benzoyl]cycloh  methylsulfonylbenzoyl]-3-

exane-1,3-dione[1][2] oxocyclohexen-1-olate
CAS Number 1486617-21-3[1] 1486617-22-4
Molecular Formula C19H21CIO8S[1] C19H20CINaO8S
Molecular Weight 444.88 g/mol [1] 466.87 g/mol

Synonyms:

Lancotrione:

e 2-{2-chloro-3-[2-(1,3-dioxolan-2-yl)ethoxy]-4-(methylsulfonyl)benzoyl}-3-hydroxycyclohex-2-
en-1-one

e SL-261
Lancotrione-sodium:

e Sodium 2-{2-chloro-3-[2-(1,3-dioxolan-2-yl)ethoxy]-4-(methylsulfonyl)benzoyl}-3-
oxocyclohex-1-en-1-olate

Mechanism of Action: HPPD Inhibition

Lancotrione's herbicidal activity stems from its potent inhibition of the 4-
hydroxyphenylpyruvate dioxygenase (HPPD) enzyme.[1] HPPD is a critical enzyme in the
pathway of tyrosine catabolism, responsible for converting 4-hydroxyphenylpyruvate to
homogentisate. Homogentisate is a precursor for the biosynthesis of essential molecules in
plants, including plastoquinone and tocopherols (Vitamin E).

Plastoquinone is a vital cofactor in the carotenoid biosynthesis pathway. Carotenoids serve a
crucial photoprotective role in plants by quenching reactive oxygen species and dissipating
excess light energy, thus protecting chlorophyll from photo-oxidation.
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By inhibiting HPPD, Lancotrione disrupts the production of homogentisate, leading to a
deficiency in plastoquinone and tocopherols. The lack of plastoquinone, in turn, inhibits
carotenoid biosynthesis. Without the protective carotenoids, chlorophyll is rapidly destroyed by
sunlight, resulting in the characteristic bleaching or whitening of the plant tissues, followed by
necrosis and death of the susceptible weed.
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Caption: Signaling pathway of Lancotrione's HPPD inhibition.

Synthesis

A general synthetic route for Lancotrione has been described.[1] The synthesis commences
with 1-bromo-2,3-dichloro-4-methylsulfonylbenzene. This starting material undergoes a series
of reactions including nucleophilic aromatic substitution, alkylation, palladium-catalyzed
carbonylation, saponification, and finally a cyanide-catalyzed rearrangement to yield the final
Lancotrione product. A detailed, step-by-step experimental protocol for the synthesis of
Lancotrione is not publicly available and is likely proprietary information.
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Caption: Generalized synthetic workflow for Lancotrione.

Experimental Protocols

Detailed experimental protocols for the study of Lancotrione are not widely published.
However, based on patent literature for a herbicidal composition containing Lancotrione-
sodium, a general protocol for an indoor bioassay to assess herbicidal activity can be outlined.

Indoor Bioassay for Herbicidal Activity (Based on Patent Description):

» Plant Cultivation: Weed species of interest (e.g., barnyard grass, large crabgrass) are
cultivated in plastic pots containing a suitable nutrient soil mix within a greenhouse
environment. Plants are grown until they reach the 2-3 leaf stage.

o Preparation of Test Solutions: A stock solution of Lancotrione-sodium is prepared by
dissolving the compound in a suitable solvent such as dimethylformamide (DMF). This stock
solution is then used to prepare a series of dilutions at various concentrations using a 0.5%
Tween-80 aqueous solution to ensure proper wetting of the plant foliage.

» Herbicide Application: The prepared Lancotrione-sodium solutions are applied to the foliage
of the test plants using a sprayer. A control group of plants is treated with the 0.5% Tween-80
solution without the active ingredient.

o Evaluation: The treated plants are maintained in the greenhouse for a period of time,
typically 14-21 days. The herbicidal effect is then visually assessed and scored based on a
scale that evaluates parameters such as bleaching, necrosis, and growth inhibition
compared to the control group.

o Data Analysis: The visual assessment scores are used to determine the herbicidal efficacy at
different concentrations. This data can be used to calculate values such as the Effective
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Concentration required to achieve 50% control (EC50) or the Growth Reduction of 50%
(GR50), although specific values for Lancotrione are not publicly available.

Quantitative Data

Specific quantitative data on the herbicidal efficacy (e.g., EC50 or GR50 values against various
weed species) and toxicological profile (e.g., LD50 values) of Lancotrione are not readily
available in the public domain. This information is typically generated during the product
development and registration process and is often considered proprietary by the manufacturer.
Regulatory agencies in regions where the product is registered may hold this data, but it is not
always publicly accessible in detalil.

Conclusion

Lancotrione is a modern triketone herbicide that provides effective control of key weeds in rice
through the inhibition of the HPPD enzyme. Its mechanism of action is well-understood at a
biochemical level, leading to the characteristic bleaching of susceptible plants. While the
general synthetic pathway and methods for evaluating its herbicidal activity are known, detailed
experimental protocols and comprehensive quantitative data on its efficacy and toxicology are
not widely available in public literature, likely due to their proprietary nature. Further research
and publication of data would be beneficial for the broader scientific community to fully
understand the profile of this herbicide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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